5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole

• IUPAC Name: 1-[3-(5-phenyltetrazol-2-yl)propyl]piperidine
• InChI: InChI=1S/C15H21N5/c1-3-8-14(9-4-1)15-16-18-20(17-15)13-7-12-19-10-5-2-6-11-19/h1,3-4,8-9H,2,5-7,10-13H2
• InChI Key: FFKAOKKQWCWROG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C15H21N5
• Molecular Weight: 271.36 g/mol

Description

5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a tetrazole derivative that has been synthesized using various methods. It has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole is not fully understood, but it is believed to act on the GABAergic system. It has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, 5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole has been shown to have other biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. It has also been shown to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole in lab experiments is its wide range of biological activities. This makes it a useful tool for studying the GABAergic system and various neurological disorders. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole. One area of interest is its potential use as a therapeutic agent for the treatment of neurological disorders. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is its potential use as a tool for studying the GABAergic system. Future studies may focus on its effects on specific GABA receptor subtypes and its interactions with other neurotransmitters. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in lab experiments.

Synthesis Methods

The synthesis of 5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole has been achieved using different methods. One of the most common methods involves the reaction of 3-(piperidin-3-yl)propionitrile with phenylhydrazine in the presence of sodium azide. This method yields the desired compound in good yields and high purity.

Scientific Research Applications

5-(Phenyl)-2-(3-piperidinopropyl)-2H-tetrazole has been studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. It has also been studied for its potential use as a therapeutic agent for the treatment of various neurological disorders, such as epilepsy and anxiety.